3β-Hydroxyolean-12-ene-28,30-dioic acid
3β-Hydroxyolean-12-ene-28,30-dioic acid
Brand Name:
Vulcanchem
CAS No.:
18671-48-2
VCID:
VC0094456
InChI:
InChI=1S/C30H46O5/c1-25(2)20-9-12-29(6)21(27(20,4)11-10-22(25)31)8-7-18-19-17-26(3,23(32)33)13-15-30(19,24(34)35)16-14-28(18,29)5/h7,19-22,31H,8-17H2,1-6H3,(H,32,33)(H,34,35)/t19-,20-,21+,22-,26-,27-,28+,29+,30-/m0/s1
SMILES:
CC1(C2CCC3(C(C2(CCC1O)C)CC=C4C3(CCC5(C4CC(CC5)(C)C(=O)O)C(=O)O)C)C)C
Molecular Formula:
C30H46O5
Molecular Weight:
486.7 g/mol
3β-Hydroxyolean-12-ene-28,30-dioic acid
CAS No.: 18671-48-2
Main Products
VCID: VC0094456
Molecular Formula: C30H46O5
Molecular Weight: 486.7 g/mol
| CAS No. | 18671-48-2 |
|---|---|
| Product Name | 3β-Hydroxyolean-12-ene-28,30-dioic acid |
| Molecular Formula | C30H46O5 |
| Molecular Weight | 486.7 g/mol |
| IUPAC Name | (2S,4aR,6aR,6aS,6bR,8aR,10S,12aR,14bS)-10-hydroxy-2,6a,6b,9,9,12a-hexamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-2,4a-dicarboxylic acid |
| Standard InChI | InChI=1S/C30H46O5/c1-25(2)20-9-12-29(6)21(27(20,4)11-10-22(25)31)8-7-18-19-17-26(3,23(32)33)13-15-30(19,24(34)35)16-14-28(18,29)5/h7,19-22,31H,8-17H2,1-6H3,(H,32,33)(H,34,35)/t19-,20-,21+,22-,26-,27-,28+,29+,30-/m0/s1 |
| Standard InChIKey | MCHKKYSPJGWAHQ-DQLFAPCQSA-N |
| Isomeric SMILES | C[C@@]1(CC[C@@]2(CC[C@@]3(C(=CC[C@H]4[C@]3(CC[C@@H]5[C@@]4(CC[C@@H](C5(C)C)O)C)C)[C@@H]2C1)C)C(=O)O)C(=O)O |
| SMILES | CC1(C2CCC3(C(C2(CCC1O)C)CC=C4C3(CCC5(C4CC(CC5)(C)C(=O)O)C(=O)O)C)C)C |
| Canonical SMILES | CC1(C2CCC3(C(C2(CCC1O)C)CC=C4C3(CCC5(C4CC(CC5)(C)C(=O)O)C(=O)O)C)C)C |
| PubChem Compound | 12315597 |
| Last Modified | Nov 11 2021 |
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